Cas no 2171883-48-8 (1,4,8-trioxaspiro4.6undecan-2-ylmethanol)

• Product Name: 1,4,8-trioxaspiro4.6undecan-2-ylmethanol
• CAS No: 2171883-48-8
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 5993169
• PubChem ID: 165573586
• Update Time: 2025-06-10

1,4,8-trioxaspiro4.6undecan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,4,8-trioxaspiro4.6undecan-2-ylmethanol
• 2171883-48-8
• EN300-1614607
• 1,4,8-trioxaspiro[4.6]undecan-2-ylmethanol

• Inchi： 1S/C9H16O4/c10-6-8-7-12-9(13-8)2-1-4-11-5-3-9/h8,10H,1-7H2
• InChI Key： UFTKNRAFIXAEJA-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CCOCCC2

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.9Ų

Additional information on 1,4,8-trioxaspiro4.6undecan-2-ylmethanol

Introduction to 1,4,8-trioxaspiro4.6undecan-2-ylmethanol (CAS No. 2171883-48-8)

1,4,8-trioxaspiro4.6undecan-2-ylmethanol is a fascinating compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic ether, characterized by its unique structural framework, exhibits a rich chemical diversity that makes it a promising candidate for further exploration in drug discovery and material science. The compound's molecular structure, featuring a spirocyclic core connected to an aliphatic chain with hydroxymethyl functionality, positions it as a versatile scaffold for the development of novel bioactive molecules.

The CAS No. 2171883-48-8 identifier is a crucial reference point for researchers and chemists working with this substance, ensuring accurate documentation and retrieval of relevant data. The systematic nomenclature adheres to the International Union of Pure and Applied Chemistry (IUPAC) standards, underscoring the compound's compliance with global chemical naming conventions. This precision in naming is essential for maintaining consistency across scientific literature and databases.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1,4,8-trioxaspiro4.6undecan-2-ylmethanol, allowing researchers to predict potential biological activities with higher accuracy. The spirocyclic architecture of this molecule suggests possible interactions with biological targets due to its rigid yet flexible framework, which can be modulated to enhance binding affinity and selectivity. Such structural features are often exploited in the design of enzyme inhibitors and receptor modulators.

In the realm of drug discovery, the hydroxymethyl group on 1,4,8-trioxaspiro4.6undecan-2-ylmethanol provides a reactive site for further functionalization through various organic transformations. This reactivity is particularly valuable for constructing more complex derivatives that may exhibit enhanced pharmacological properties. For instance, glycosylation or esterification of the hydroxymethyl group could lead to novel sugar-based drugs or prodrugs with improved solubility and bioavailability.

The spirocyclic core itself is a subject of intense interest due to its stability and ability to adopt multiple conformations. Spirocycles are known for their unique electronic properties and potential applications in photopharmacology, where light-induced conformational changes can modulate drug activity. While current research on 1,4,8-trioxaspiro4.6undecan-2-ylmethanol has not yet explored these applications extensively, its structural motif hints at such possibilities.

From a synthetic chemistry perspective, the preparation of 1,4,8-trioxaspiro4.6undecan-2-ylmethanol involves multi-step reactions that showcase the ingenuity of modern synthetic methodologies. The construction of the spirocyclic ring typically requires sophisticated cyclization reactions or transition-metal-catalyzed coupling processes. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in organic synthesis techniques over recent decades.

The potential applications of 1,4,8-trioxaspiro4.6undecan-2-ylmethanol extend beyond pharmaceuticals into materials science. Spirocyclic compounds are known for their optical properties and have been explored as components in liquid crystals and organic light-emitting diodes (OLEDs). The rigid yet flexible nature of the spirocyclic core allows for tunable electronic characteristics, making it an attractive candidate for advanced functional materials.

In conclusion,1,4,8-trioxaspiro4.6undecan-2-ylmethanol represents a structurally intriguing compound with broad potential applications in medicinal chemistry and materials science. Its unique spirocyclic framework combined with reactive functional groups offers numerous opportunities for further exploration and innovation. As research continues to uncover new methodologies for molecular construction and characterization,CAS No. 2171883-48-8 will undoubtedly serve as a cornerstone reference for this fascinating chemical entity.